Cas no 2769-07-5 (1-Naphthalenesulfonicacid,4-amino-3-[2-[4'-[2-(2-hydroxy-8-sulfo-1-naphthalenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-,sodium salt (1:2))

• Product Name: 1-Naphthalenesulfonicacid,4-amino-3-[2-[4'-[2-(2-hydroxy-8-sulfo-1-naphthalenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-,sodium salt (1:2)
• CAS No: 2769-07-5
• MF: C₃₂H₂₁N₅Na₂O₇S₂
• MW: 697.64798617363
• CID: 262204
• PubChem ID: 17706
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid,4-amino-3-[2-[4'-[2-(2-hydroxy-8-sulfo-1-naphthalenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid,4-amino-3-[2-[4'-[2-(2-hydroxy-8-sulfo-1-naphthalenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-,sodium salt (1:2)
• C.I. Direct Red 17; disodium 4-amino-3-[(E)-{4'-[(2E)-2-(2-oxo-8-sulfonatonaphthalen-1(2H)-ylidene)hydrazino]biphenyl-4-yl}diazenyl]naphthalene-1-sulfonate
• Kayaku Direct Bordeaux BK
• Benzanil Rubine AS
• Direct Bordeaux BK
• 1-Naphthalenesulfonic acid, 4-amino-3-((4'-((2-hydroxy-8-sulfo-1-naphthalenyl)azo)(1,1'-biphenyl)-4-yl)azo)-, sodium salt
• Congo Rubine
• C.I. 22150
• CI 22150
• DTXSID7036799
• Chloramine Rubine
• 1-NAPHTHALENESULFONIC ACID, 4-AMINO-3-(2-(4'-(2-(2-HYDROXY-8-SULFO-1-NAPHTHALENYL)DIAZENYL)(1,1'-BIPHENYL)-4-YL)DIAZENYL)-, SODIUM SALT (1:2)
• Direct Red 17
• 2769-07-5
• 77IUR4G416
• Chlorazol Rubine A
• C.I. Direct Red 17
• Diaphtamine Rubine
• Direct Rubine R
• Benzanil Rubine A
• C.I. Direct Red 17, disodium salt
• Q27896804
• UNII-77IUR4G416
• Diphenyl Rubine NR
• Benzo Congo Rubine
• Diazamine fuchsine O

• Inchi： 1S/C32H23N5O7S2.2Na/c33-31-25-6-2-1-5-24(25)29(46(42,43)44)18-26(31)36-34-22-13-8-19(9-14-22)20-10-15-23(16-11-20)35-37-32-27(38)17-12-21-4-3-7-28(30(21)32)45(39,40)41;;/h1-18,38H,33H2,(H,39,40,41)(H,42,43,44);;/q;2*+1/p-2/b36-34+,37-35+;;
• InChI Key： XXDRHTUBHMZGEB-AVRYKWKFSA-L
• SMILES： S(C1C=C(C(=C2C=CC=CC2=1)N)/N=N/C1C=CC(=CC=1)C1C=CC(=CC=1)/N=N/C1=C(C=CC2=CC=CC(=C21)S(=O)(=O)[O-])O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 697.06777894g/mol
• Monoisotopic Mass: 697.06777894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• Rotatable Bond Count: 5
• Complexity: 1280
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 227Ų